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CAS No.: 4098-30-0

Cat. No.: B1580885 Get Quote
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Introduction: Dodecamethylcyclohexasilane, a permethylated cyclic silane, represents a

foundational building block in the ever-evolving field of silicon chemistry. While its direct

applications in drug development are not established, its unique structural and reactive

properties make it a molecule of significant interest to researchers and scientists in materials

science and synthetic chemistry. This guide provides an in-depth exploration of

Dodecamethylcyclohexasilane, from its fundamental identifiers to its synthesis, reactivity, and

potential applications as a precursor to advanced materials. Understanding the chemistry of

such well-defined silicon scaffolds is crucial for the rational design of novel molecules and

materials that could, in the future, find applications in diverse fields, including advanced drug

delivery systems or biomedical devices.

Core Identifiers and Chemical Profile
Dodecamethylcyclohexasilane is a white, crystalline solid at room temperature.[1] Its core

structure consists of a six-membered ring of silicon atoms, with each silicon atom bearing two

methyl groups. This structure imparts significant stability to the molecule.
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Identifier Value Source

CAS Number 4098-30-0 [1][2]

Molecular Formula C₁₂H₃₆Si₆ [3]

IUPAC Name
1,1,2,2,3,3,4,4,5,5,6,6-

dodecamethylhexasilinane
[1]

Molecular Weight 348.92 g/mol [2]

InChI

InChI=1S/C12H36Si6/c1-

13(2)14(3,4)16(7,8)18(11,12)1

7(9,10)15(13,5)6/h1-12H3

[2]

InChIKey
RTCLHEHPUHREBC-

UHFFFAOYSA-N
[2]

Canonical SMILES
C[Si]1(C)(C)C)(C)C)

(C)C">Si(C)C)C
[2]

EC Number 223-860-0 [3]

PubChem CID 77732 [1]

Physicochemical Properties
The physical properties of Dodecamethylcyclohexasilane are summarized in the table below.

Its high melting point and stability are notable features for a cyclic silane.

Property Value Source

Appearance
Colorless solid / Powder or

crystals
[2][3]

Melting Point 254–257 °C [3]

Density 0.988 g/cm³ [3]

Purity (typical) ≥97% (GC) [4]
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Synthesis and Purification
The most common and efficient laboratory synthesis of Dodecamethylcyclohexasilane is the

reductive coupling of dichlorodimethylsilane with an alkali metal.[3] A detailed protocol for a

one-step synthesis using lithium is provided below.

Experimental Protocol: One-Step Synthesis
Reaction: 6 (CH₃)₂SiCl₂ + 12 Li → ( (CH₃)₂Si )₆ + 12 LiCl

Materials:

Dichlorodimethylsilane ((CH₃)₂SiCl₂)

Lithium (Li) metal

Tetrahydrofuran (THF), anhydrous

Cyclohexane, anhydrous

Ethanol (for recrystallization)

Nitrogen gas (for inert atmosphere)

Procedure:

To a flask containing lithium metal (1.6 g) in anhydrous THF (110 ml) under a nitrogen

atmosphere at 0 °C, slowly add a solution of dichlorodimethylsilane (13 g) in anhydrous THF

(40 ml) over 1 hour with stirring.

Continue stirring the reaction mixture at 0 °C for an additional 2 hours.

Allow the reaction mixture to warm to room temperature and stir overnight.

Add anhydrous cyclohexane (100 ml) to the mixture and filter off the precipitate (LiCl).

Remove the THF and cyclohexane from the filtrate under reduced pressure.

Extract the residue with additional cyclohexane (100 ml).
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Filter the solution and evaporate the solvent to yield the crude product.

Recrystallize the crude Dodecamethylcyclohexasilane from ethanol to obtain a purified

product with a purity of >99%.

Causality of Experimental Choices:

Anhydrous Conditions: The use of anhydrous solvents is critical as dichlorodimethylsilane

and the organometallic intermediates are highly reactive with water.

Inert Atmosphere: A nitrogen atmosphere prevents the reaction of lithium metal and other

reactive species with oxygen and moisture from the air.

Controlled Addition: The slow addition of dichlorodimethylsilane at a low temperature helps to

control the exothermic reaction and favors the formation of the cyclic product over linear

polymers.

Key Reactions and Applications in Materials
Science
While direct biological applications are not prominent, Dodecamethylcyclohexasilane is a key

player in materials science, primarily as a precursor to polysilanes and silicon carbide

ceramics.

Ring-Opening Polymerization (ROP) to Polysilanes
Dodecamethylcyclohexasilane can undergo ring-opening polymerization (ROP) to form high

molecular weight polydimethylsilanes.[5] This is a significant pathway to creating polymers with

a silicon backbone, which have unique electronic and optical properties.

The mechanism of anionic ROP is initiated by a nucleophile, such as an organolithium reagent

or a silyl anion, which attacks one of the silicon atoms in the ring, leading to the cleavage of a

Si-Si bond. The resulting silyl anion can then propagate by attacking another cyclic monomer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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